1-(3-Bromobenzenesulfonyl)-3,3-difluoropyrrolidine

Specification

• CAS No.: 2021194-15-8
• Molecular Formula: C10H10BrF2NO2S
• Molecular Weight: 326.16 g/mol
• IUPAC Name: 1-(3-bromophenyl)sulfonyl-3,3-difluoropyrrolidine
• Standard InChI: InChI=1S/C10H10BrF2NO2S/c11-8-2-1-3-9(6-8)17(15,16)14-5-4-10(12,13)7-14/h1-3,6H,4-5,7H2
• Standard InChI Key: UGSQDTSJCAAWAN-UHFFFAOYSA-N
• SMILES: C1CN(CC1(F)F)S(=O)(=O)C2=CC(=CC=C2)Br
• Canonical SMILES: C1CN(CC1(F)F)S(=O)(=O)C2=CC(=CC=C2)Br

Introduction

1-(3-Bromobenzenesulfonyl)-3,3-difluoropyrrolidine is a complex organic compound featuring a pyrrolidine ring, which is a five-membered heterocyclic structure containing nitrogen. The compound includes a sulfonyl group attached to a brominated benzene ring and two fluorine atoms bonded to the pyrrolidine ring. This unique structure suggests potential applications in pharmaceuticals or as an intermediate in organic synthesis.

Synthesis and Preparation

The synthesis of 1-(3-Bromobenzenesulfonyl)-3,3-difluoropyrrolidine involves several steps, including the formation of the pyrrolidine ring and the introduction of the sulfonyl and bromobenzene groups. A general approach might involve:

• Pyrrolidine Ring Formation: This can be achieved through various methods, such as cyclization reactions involving amino acids or their derivatives.

• Introduction of Fluorine: Fluorination can be performed using fluorinating agents like diethylaminosulfur trifluoride (DAST) or similar reagents.

• Sulfonylation: The sulfonyl group is introduced by reacting the fluorinated pyrrolidine with a sulfonyl chloride derivative in the presence of a base.

Potential Applications

While specific applications of 1-(3-Bromobenzenesulfonyl)-3,3-difluoropyrrolidine are not widely documented, compounds with similar structures are often explored for their biological activity, including antimicrobial, antiviral, or anticancer properties. The presence of fluorine and a sulfonyl group can enhance the compound's stability and bioavailability, making it a potential candidate for pharmaceutical research.

Research Findings and Challenges

Research on compounds like 1-(3-Bromobenzenesulfonyl)-3,3-difluoropyrrolidine is ongoing, with a focus on understanding their chemical properties and potential biological activities. Challenges include synthesizing these compounds efficiently and evaluating their safety and efficacy in biological systems.

Note:

The search results did not provide specific data tables or detailed research findings directly related to 1-(3-Bromobenzenesulfonyl)-3,3-difluoropyrrolidine. Therefore, the information is based on general principles of organic chemistry and potential applications of similar compounds.